Cas no 1154890-10-4 (N-(4-chlorophenyl)oxan-4-amine)

• Product Name: N-(4-chlorophenyl)oxan-4-amine
• CAS No: 1154890-10-4
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 5166822
• PubChem ID: 28977069
• Update Time: 2026-03-04

N-(4-chlorophenyl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, N-(4-chlorophenyl)tetrahydro-
• n-(4-Chlorophenyl)tetrahydro-2h-pyran-4-amine
• N-(4-chlorophenyl)oxan-4-amine

• Inchi： 1S/C11H14ClNO/c12-9-1-3-10(4-2-9)13-11-5-7-14-8-6-11/h1-4,11,13H,5-8H2
• InChI Key： FEIFITDGHSYMJH-UHFFFAOYSA-N
• SMILES： C1OCCC(NC2=CC=C(Cl)C=C2)C1

Additional information on N-(4-chlorophenyl)oxan-4-amine

Comprehensive Analysis of N-(4-chlorophenyl)oxan-4-amine (CAS 1154890-10-4): Properties, Applications, and Research Insights

N-(4-chlorophenyl)oxan-4-amine (CAS 1154890-10-4) is a specialized organic compound gaining attention in pharmaceutical and material science research. This tetrahydro-2H-pyran derivative features a unique structural combination of a chlorophenyl group and an oxane (tetrahydropyran) ring, making it a valuable intermediate for drug discovery and functional material synthesis. Recent studies highlight its potential as a building block for kinase inhibitors and bioactive molecules, aligning with the growing demand for targeted therapies in precision medicine.

The compound's molecular structure (C₁₁H₁₄ClNO) exhibits balanced lipophilicity (LogP ~2.8) and moderate polarity, facilitating its use in medicinal chemistry optimization. Researchers particularly value its conformational rigidity from the oxane ring, which enhances molecular recognition in protein-ligand interactions. These properties address current industry needs for fragment-based drug design (FBDD), a trending approach in AI-assisted drug development platforms.

In material science, CAS 1154890-10-4 serves as a precursor for photoactive polymers and liquid crystal components. Its chlorophenyl moiety enables efficient π-π stacking, while the oxane ring contributes to thermal stability – critical features for organic electronics development. This dual applicability positions the compound at the intersection of two high-growth research fields, answering frequent search queries about multipurpose chemical intermediates.

Synthetic protocols for N-(4-chlorophenyl)oxan-4-amine typically involve reductive amination between 4-chloroaniline and oxan-4-one, with recent literature emphasizing green chemistry modifications. A 2023 study demonstrated a catalytic hydrogenation method achieving 92% yield under mild conditions, reflecting the industry's shift toward sustainable synthesis. These advancements respond to growing researcher interest in eco-friendly heterocycle production, as evidenced by search trend analyses.

Analytical characterization of CAS 1154890-10-4 reveals distinctive spectral signatures: 1H NMR (400 MHz, CDCl₃) shows characteristic peaks at δ 1.85 (m, 2H), 3.55 (t, 2H) for the oxane ring, and δ 6.85 (d, 2H), 7.25 (d, 2H) for the aromatic protons. These spectroscopic fingerprints are crucial for quality control in contract research organizations (CROs), addressing common queries about compound verification techniques.

The compound's structure-activity relationships (SAR) are being explored in central nervous system (CNS) drug candidates, particularly for G-protein coupled receptors (GPCRs) modulation. Its ability to cross the blood-brain barrier (BBB) makes it relevant to neurodegenerative disease research – a top-searched topic in medical chemistry forums. Computational studies suggest the chlorine substituent enhances receptor binding affinity while maintaining favorable ADMET properties.

Commercial availability of N-(4-chlorophenyl)oxan-4-amine has expanded through custom synthesis services, with purity grades ranging from 95% to 99.5% for different research applications. Storage recommendations typically suggest argon-protected conditions at -20°C for long-term stability, addressing frequent purchaser inquiries about compound handling protocols. Current market data indicates growing demand from biotech startups and academic laboratories focusing on small molecule libraries.

Future research directions for CAS 1154890-10-4 include exploration of its chiral derivatives for asymmetric catalysis and investigation of its metal-organic framework (MOF) coordination properties. These potential applications align with trending searches for versatile heterocyclic scaffolds in catalysis and energy storage applications. The compound's structural tunability makes it particularly promising for these emerging fields.